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Compound of Interest

Compound Name: Fmoc-4-Borono-L-Phenylalanine
CAS No.: 273221-71-9
Cat. No.: B3256537
Get Quote
. J

Strategic Integration in Peptide Synthesis and
Boron Neutron Capture Therapy (BNCT)
Executive Summary

Fmoc-4-Borono-L-phenylalanine (Fmoc-BPA) is a critical amino acid derivative that bridges
the gap between synthetic organic chemistry and radiotherapeutic oncology. While its primary
physiological derivative, 4-Borono-L-phenylalanine (BPA), is a clinically approved agent for
Boron Neutron Capture Therapy (BNCT), the Fmoc-protected variant enables the incorporation
of boron payloads into targeted peptide vectors. This allows researchers to overcome the poor
solubility and limited tumor selectivity of free BPA. Furthermore, the boronic acid moiety serves
as a versatile handle for late-stage structural diversification via Suzuki-Miyaura cross-coupling
on solid support.

This guide details the physiochemical properties, synthesis protocols, and therapeutic
applications of Fmoc-BPA, designed for researchers requiring high-fidelity incorporation of
boron into complex biomolecules.
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Part 1: Chemical Identity & Physiochemical Architecture

Fmoc-BPA represents a modified phenylalanine where the para-hydrogen of the phenyl ring is
substituted with a boronic acid group. This modification imparts unique reactivity (reversible
covalent bonding with diols) and therapeutic potential (neutron capture cross-section).

Property Specification

Chemical Name N-Fmoc-4-borono-L-phenylalanine

CAS Number 273221-71-9

Molecular Formula C24H22BNOe

Molecular Weight 431.25 g/mol

Solubility Soluble in DMF, DMSO; limited solubility in
DCM.

pKa (Boronic Acid) ~8.8 (Lewis Acid)

Natural Boron is ~20% 1°B / 80% 1B. (Enriched

Isotopic Signature ) ] o
10B s required for clinical BNCT).

Stability & Storage Profile

o Hygroscopicity: The boronic acid group is prone to dehydration, forming boroxines (cyclic
trimers) under dry conditions. This is reversible upon solvation but can complicate mass
measurement.

o Oxidation Sensitivity: The C-B bond is oxidatively labile.[1] Avoid strong oxidants (e.g.,
peroxides, periodates) during synthesis.

o Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent
protodeboronation or oxidation.

Part 2: The BNCT Imperative

Boron Neutron Capture Therapy (BNCT) is a binary radiation therapy.[2] It relies on the nuclear
capture of low-energy thermal neutrons by Boron-10 (1°B), initiating a fission reaction that
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destroys cells from within.

Mechanism of Action:

Targeting: 1°B-carrier (Peptide-BPA) accumulates in tumor cells.

Irradiation: Tumor is irradiated with epithermal neutrons.

Fission: 1°B captures a neutron, becoming 11B*, which instantly decays into an Alpha particle
(*He) and a Lithium-7 nucleus (’Lli).

Lethality: These high-linear energy transfer (LET) particles travel <10 um (one cell diameter),
destroying the host cell while sparing adjacent healthy tissue.
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Figure 1: The nuclear fission mechanism of Boron Neutron Capture Therapy (BNCT).

Part 3: Solid Phase Peptide Synthesis (SPPS) Protocol

Incorporating Fmoc-BPA into peptides presents specific challenges: solubility and side-
reactions (boronic acid interacting with resin hydroxyls or coupling reagents).
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Strategic Choice: Free Acid vs. Pinacol Ester

¢ Route A: Fmoc-BPA(OH):z (Free Acid): Cheaper, but can form anhydrides or interact with
diols on the resin (e.g., Wang resin). Requires careful washing.[3]

e Route B: Fmoc-BPA(pin) (Pinacol Ester): Superior protection. The pinacol group masks the
Lewis acidity, improving solubility and coupling efficiency. It is removed during the final TFA
cleavage (acid-labile) or can be kept for Suzuki coupling.

Validated Coupling Protocol (Fmoc-BPA-OH)

This protocol assumes the use of Rink Amide resin (0.5 mmol/g).
1. Reagent Preparation

e Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) is preferred over HBTU to minimize racemization and improve kinetics
for this bulky amino acid.

o Base: DIPEA (N,N-Diisopropylethylamine).

e Solvent: Anhydrous DMF.

2. Coupling Step

¢ Dissolve Fmoc-BPA-OH (3.0 eq) and HATU (2.9 eq) in minimal DMF.

o Add DIPEA (6.0 eq) immediately prior to addition to the resin.

e Add mixture to the resin-bound peptide.[4]

» Agitate for 60-90 minutes at room temperature.

¢ Monitoring: Perform a Kaiser test. If blue (incomplete), recouple using PyBOP/HOB.
3. Fmoc Deprotection

e Use 20% Piperidine in DMF (2 x 10 min).
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» Note: The boronic acid group is generally stable to piperidine, but extended exposure should
be avoided to prevent potential adduct formation.

4. Cleavage & Global Deprotection (Critical Step) The choice of scavenger is vital. Avoid 1,2-
ethanedithiol (EDT) if possible, as it can form stable complexes with boron.

e Cocktail: TFA (95%) / TIS (2.5%) / H20 (2.5%).
e Time: 2-3 hours.
» Precipitation: Cold Diethyl Ether.

o Observation: If using the Pinacol ester derivative, the presence of free boronic acid in the
final product depends on the water content and acidity. Pinacol esters hydrolyze in high-acid
aqueous conditions but may require a specific "work-up" (e.g., phenylboronic acid exchange)
if they persist.
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Figure 2: SPPS decision workflow for Fmoc-BPA incorporation.
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Part 4: On-Resin Suzuki-Miyaura Modification

Fmoc-BPA is not just a final product; it is a synthetic handle. The boronic acid can undergo
Palladium-catalyzed cross-coupling with aryl halides while the peptide is still attached to the
resin.[5]

Protocol for On-Resin Biaryl Synthesis:
o Substrate: Resin-bound peptide with N-terminal Fmoc-BPA (or internal BPA).

e Reagents:

o

Catalyst: Pd(PPhs)4 (0.1 eq) or Pdz(dba)s with SPhos.

[¢]

Base: Na2COs (2M aqueous solution, 5 eq).

o

Coupling Partner: Aryl lodide (Ar-1, 3-5 eq).

[e]

Solvent: DMF / Water (9:1) or DME / Water.

o Conditions: Degas solvents thoroughly (Argon sparge). Heat to 80°C for 4—-16 hours under
inert atmosphere.

e Wash: Extensive washing with DMF, Water, MeOH, and Sodium Diethyldithiocarbamate (to
remove Pd traces).

Part 5: Quality Control & Analysis

Validating the presence of Boron requires specific attention to Mass Spectrometry (MS).
 |sotopic Pattern: Boron has two stable isotopes: 1°B (19.9%) and 1B (80.1%).

o Mass Shift: Unlike standard organic molecules (M+1 dominant), boron-containing peptides
show a distinct "split" peak profile. The molecular ion will appear as a cluster.

o Calculation: Ensure your theoretical mass calculation accounts for the natural abundance of
Boron.

o Example: If Monoisotopic mass uses 12C and !H, it usually defaults to 11B.
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» HPLC: Boronic acids can interact with silanols in silica columns, leading to peak tailing. Use
columns with high carbon loading or end-capping, and add 0.1% TFA to the mobile phase to
suppress ionization of the boronate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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